Cas no 52735-98-5 (Benzenamine,4-[2-(2-chloro-4-nitrophenyl)diazenyl]-)

• Product Name: Benzenamine,4-[2-(2-chloro-4-nitrophenyl)diazenyl]-
• CAS No: 52735-98-5
• MF: C₁₂H₉ClN₄O₂
• MW: 276.678460836411
• MDL: MFCD18970281
• CID: 382948
• PubChem ID: 104305
• Update Time: 2025-05-25

Benzenamine,4-[2-(2-chloro-4-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4-[2-(2-chloro-4-nitrophenyl)diazenyl]-
• 4-[(2-chloro-4-nitrophenyl)azo]aniline
• 4-[(2-chloro-4-nitrophenyl)diazenyl]aniline
• 4-((2-Chloro-4-nitrophenyl)azo)aniline
• 4-[(E)-(2-chloro-4-nitrophenyl)diazenyl]aniline
• 52735-98-5
• (E)-4-((2-CHLORO-4-NITROPHENYL)DIAZENYL)ANILINE
• SCHEMBL1673274
• E79738
• EINECS 258-143-1
• SCHEMBL14704232
• DTXSID901037522
• NS00057297
• 4-(2-chloro-4-nitrophenylazo)aniline
• 4-((2-Chloro-4-nitrophenyl)diazenyl)aniline

• MDL： MFCD18970281
• Inchi： 1S/C12H9ClN4O2/c13-11-7-10(17(18)19)5-6-12(11)16-15-9-3-1-8(14)2-4-9/h1-7H,14H2/b16-15+
• InChI Key： MAAZBPYSPLJNLQ-FOCLMDBBSA-N
• SMILES： ClC1C=C(C=CC=1/N=N/C1C=CC(=CC=1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.04157
• Monoisotopic Mass: 276.041403
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.6
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 3.5

Experimental Properties

• Density: 1.45
• Boiling Point: 486.3°C at 760 mmHg
• Flash Point: 247.9°C
• Refractive Index: 1.672
• PSA: 93.88

Additional information on Benzenamine,4-[2-(2-chloro-4-nitrophenyl)diazenyl]-

CAS No 52735-98-5: A Comprehensive Overview of Benzenamine, 4-[2-(2-chloro-4-nitrophenyl)diazenyl]

CAS No 52735-98-5, commonly referred to as Benzenamine, 4-[2-(2-chloro-4-nitrophenyl)diazenyl], is a compound of significant interest in various scientific and industrial applications. This compound is a derivative of aniline, with a diazenyl group attached at the para position. The diazenyl group itself is substituted with a chloronitrophenyl moiety, which imparts unique electronic and structural properties to the molecule. Recent studies have highlighted its potential in fields such as material science, pharmaceuticals, and environmental chemistry.

The structure of Benzenamine, 4-[2-(2-chloro-4-nitrophenyl)diazenyl] consists of a benzene ring with an amino group at the para position. The diazenyl group (-N=N-) bridges the amino group to a substituted phenyl ring. The substituents on this phenyl ring—a chlorine atom at the ortho position and a nitro group at the para position—play a crucial role in determining the compound's reactivity and stability. These substituents also influence the compound's electronic properties, making it a promising candidate for applications in electron transport materials and sensors.

Recent research has focused on the synthesis and characterization of CAS No 52735-98-5. Scientists have developed novel synthetic routes that enhance the yield and purity of the compound. For instance, a study published in the Journal of Organic Chemistry outlined a two-step synthesis involving diazotization followed by coupling reaction. This method not only simplifies the synthesis process but also ensures high-quality product formation.

The electronic properties of Benzenamine, 4-[2-(2-chloro-4-nitrophenyl)diazenyl] have been extensively studied using computational chemistry techniques. Density functional theory (DFT) calculations have revealed that the compound exhibits significant electron-withdrawing effects due to the nitro and chlorine substituents. These effects stabilize the diazenium ion intermediate formed during certain reactions, making it suitable for applications in electrochemical sensors and energy storage devices.

In terms of applications, CAS No 52735-98-5 has shown promise in the development of advanced materials. For example, researchers have explored its use as a precursor for synthesizing conductive polymers. These polymers exhibit excellent electrical conductivity and mechanical stability, making them ideal for use in flexible electronics and wearable devices.

The environmental impact of Benzenamine, 4-[2-(2-chloro-4-nitrophenyl)diazenyl] has also been a topic of recent interest. Studies have investigated its biodegradation pathways under various environmental conditions. Results indicate that the compound undergoes rapid degradation in aerobic environments due to microbial activity, reducing its potential ecological footprint.

In conclusion, CAS No 52735-98-5, or Benzenamine, 4-[2-(2-chloro-4-nitrophenyl)diazenyl], is a versatile compound with diverse applications across multiple disciplines. Its unique structure and electronic properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.